7-(3-methylphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• Molecular Formula: C17H12N4OS
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 7-(3-methylphenyl)-3-phenyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C17H12N4OS/c1-11-6-5-9-13(10-11)15-20-21-16(22)14(18-19-17(21)23-15)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: KUOMLWLUWJHODJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN3C(=O)C(=NN=C3S2)C4=CC=CC=C4
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)C(=NN=C3S2)C4=CC=CC=C4

Description

7-(3-methylphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is a heterocyclic compound that has been extensively studied in the field of medicinal chemistry due to its potential applications as a therapeutic agent. In

Mechanism of Action

The exact mechanism of action of 7-(3-methylphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting certain enzymes or signaling pathways in the body.
Biochemical and Physiological Effects
Studies have shown that 7-(3-methylphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of various microorganisms, and reduce inflammation in the body. It has also been shown to have a protective effect on the nervous system and may have potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(3-methylphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one in lab experiments is its broad range of biological activities, which makes it a useful tool for investigating various disease pathways and potential therapeutic targets. However, one limitation is that the compound may have off-target effects, which can complicate data interpretation.

Future Directions

There are several potential future directions for research involving 7-(3-methylphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one. One area of interest is the development of more potent and selective analogs of the compound for use as therapeutic agents. Another direction is the investigation of the compound's effects on other disease pathways, such as those involved in cardiovascular disease and metabolic disorders. Additionally, further research is needed to fully elucidate the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 7-(3-methylphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been reported in several studies. One of the most commonly used methods involves the reaction of 3-methylbenzoyl chloride and phenylhydrazine in the presence of sodium hydroxide to form 3-(3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. This intermediate is then reacted with thiosemicarbazide in the presence of acetic acid to yield the final product.

Scientific Research Applications

7-(3-methylphenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, antitumor, and anti-inflammatory properties. It has also been investigated as a potential therapeutic agent for the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease.